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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 3-Amino-2-nitrobenzoic acid, ensuring compliance and minimizing risk.

Note: A specific Safety Data Sheet (SDS) for 3-Amino-2-nitrobenzoic acid (CAS No. 14637-
01-9) is not readily available. The following guidance is based on the known hazards of closely
related aminonitrobenzoic acid isomers and general principles of laboratory chemical waste
management. It is imperative to consult your institution's Environmental Health & Safety (EHS)
department for specific protocols and requirements.

Immediate Safety and Hazard Profile

Based on data from similar compounds, 3-Amino-2-nitrobenzoic acid should be handled as a
hazardous substance. Key hazard information is summarized below.
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Hazard Classification

Description

Precautionary Statements

Skin Irritation

Causes skin irritation.

P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves.[1][2]

Eye Irritation

Causes serious eye irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

Respiratory Irritation

May cause respiratory

irritation.

P261: Avoid breathing dust.
P271: Use only outdoors or in

a well-ventilated area.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Amino-2-nitrobenzoic acid must be managed as hazardous waste. Under

no circumstances should it be disposed of down the drain or in regular trash.

1. Waste ldentification and Characterization:

2. Personal Protective Equipment (PPE):

o Chemical-resistant gloves (nitrile or neoprene).

o Safety goggles or a face shield.

o Alab coat.

Clearly identify the waste as "3-Amino-2-nitrobenzoic acid".

If mixed with other chemicals, list all components and their approximate percentages.

Before handling the waste, ensure you are wearing appropriate PPE, including:
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o If there is a risk of dust generation, a NIOSH-approved respirator may be necessary.
. Waste Segregation and Containment:

Collect waste 3-Amino-2-nitrobenzoic acid in a designated, compatible, and properly
sealed container.[3]

The container should be made of a material that will not react with the chemical (e.g., high-
density polyethylene - HDPE).

Do not mix this waste with other incompatible waste streams. Specifically, avoid mixing with
strong oxidizing agents.

. Labeling the Waste Container:
Properly label the waste container with the following information:

The words "Hazardous Waste".

[e]

The full chemical name: "3-Amino-2-nitrobenzoic acid".

o

[¢]

The specific hazards (e.g., "Irritant").

The date of accumulation.

o

[e]

Your name, laboratory, and contact information.
. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within your laboratory.[3]

The SAA should be a secondary containment bin to prevent spills from spreading.
Ensure the storage area is secure and away from general laboratory traffic.

. Arranging for Disposal:
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o Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for the hazardous waste.

o Provide them with all the necessary information about the waste, as detailed on the label.

» Follow their specific procedures for waste pickup and documentation.

Experimental Workflow for Disposal
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Disposal Workflow for 3-Amino-2-nitrobenzoic Acid

Start: Generation of
3-Amino-2-nitrobenzoic Acid Waste

Step 1:
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Step 2:
Characterize Waste
(Identify all components)

i

Step 3:
Segregate and Contain Waste
(Use compatible, sealed container)

i

Step 4:
Label Container
(‘Hazardous Waste', Chemical Name, Hazards)

i

Step 5:
Store in Satellite
Accumulation Area

i

Step 6:
Contact EHS for Pickup

End:
Proper Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of 3-Amino-2-nitrobenzoic acid waste.
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Logical Decision-Making for Disposal

Decision Tree for 3-Amino-2-nitrobenzoic Acid Disposal

Is the 3-Amino-2-nitrobenzoic
acid material waste?

Continue to use

. Is the waste hazardous?
according to protocol.

Yes (Assume Yes for this chemical)

Consult EHS for Follow Hazardous Waste
non-hazardous disposal. Disposal Protocol.

Click to download full resolution via product page

Caption: A decision-making diagram for the proper disposal route of 3-Amino-2-nitrobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 3-Amino-2-nitrobenzoic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050063#3-amino-2-nitrobenzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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